Cas no 2228423-95-6 (2-(3-bromoprop-1-en-2-yl)-1,3,5-trifluorobenzene)

• Product Name: 2-(3-bromoprop-1-en-2-yl)-1,3,5-trifluorobenzene
• CAS No: 2228423-95-6
• MF: C₉H₆BrF₃
• MW: 251.043152332306
• CID: 5923012
• PubChem ID: 165970652
• Update Time: 2025-06-14

2-(3-bromoprop-1-en-2-yl)-1,3,5-trifluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromoprop-1-en-2-yl)-1,3,5-trifluorobenzene
• EN300-1904242
• 2228423-95-6

• Inchi： 1S/C9H6BrF3/c1-5(4-10)9-7(12)2-6(11)3-8(9)13/h2-3H,1,4H2
• InChI Key： AOCAWIBUDPLKOD-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C(=CC(=CC=1F)F)F

Computed Properties

• Exact Mass: 249.96050g/mol
• Monoisotopic Mass: 249.96050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Additional information on 2-(3-bromoprop-1-en-2-yl)-1,3,5-trifluorobenzene

Comprehensive Overview of 2-(3-bromoprop-1-en-2-yl)-1,3,5-trifluorobenzene (CAS No. 2228423-95-6)

2-(3-bromoprop-1-en-2-yl)-1,3,5-trifluorobenzene is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a bromopropenyl group attached to a trifluorobenzene ring, makes it a valuable intermediate in synthetic chemistry. The compound's CAS number, 2228423-95-6, is often searched by researchers looking for high-purity reagents or detailed spectroscopic data.

In recent years, the demand for fluorinated aromatic compounds has surged due to their role in drug discovery and material science. This compound, with its trifluoromethyl and bromoalkene functionalities, is particularly relevant in the development of novel bioactive molecules. Researchers frequently inquire about its synthetic routes, reactivity, and potential as a building block for heterocyclic compounds.

The compound's electrophilic properties and stereochemical features have also attracted attention in catalysis studies. Many users search for "2-(3-bromoprop-1-en-2-yl)-1,3,5-trifluorobenzene solubility" or "NMR spectra of CAS 2228423-95-6," highlighting the need for practical data. Its stability under various conditions is another hot topic, especially for applications requiring high-temperature reactions or photochemical processes.

From an industrial perspective, this compound aligns with the growing trend toward sustainable fluorination methods. Queries like "green synthesis of bromo-trifluorobenzene derivatives" reflect the market's focus on eco-friendly production. The selective bromination of its propenyl group offers opportunities for further functionalization, a feature often explored in patent literature.

Analytical challenges surrounding 2-(3-bromoprop-1-en-2-yl)-1,3,5-trifluorobenzene purification frequently appear in scientific forums. The compound's chromatographic behavior and crystallization conditions are critical for researchers requiring >98% purity. Recent publications have addressed its HPLC separation from similar aromatic byproducts, a solution highly sought after in process chemistry.

In material science applications, the compound's π-conjugated system and halogen interactions make it interesting for organic electronics. Searches combining "CAS 2228423-95-6" with "OLED materials" or "conductive polymers" have increased, suggesting cross-disciplinary interest. Its potential as a precursor for liquid crystals or photoactive materials remains an active research area.

The safety profile of 2-(3-bromoprop-1-en-2-yl)-1,3,5-trifluorobenzene is another frequent search topic, with particular focus on proper handling procedures and storage conditions. While not classified as hazardous under standard regulations, its thermal stability data and incompatibility information are essential for laboratory safety protocols.

Market analysts note rising commercial interest in this compound, especially among manufacturers of advanced intermediates. The price trends for CAS 2228423-95-6 and its supply chain dynamics are monitored by procurement specialists. Custom synthesis inquiries often specify requirements for isotope-labeled versions or derivatization services based on this core structure.

From a regulatory standpoint, the compound's environmental fate and biodegradation pathways are becoming important considerations. Ecological impact assessments increasingly appear in research proposals involving polyhalogenated benzene derivatives. This aligns with global initiatives for greener chemical alternatives in industrial applications.

Future research directions likely to involve 2-(3-bromoprop-1-en-2-yl)-1,3,5-trifluorobenzene include its use in click chemistry applications and as a template for structure-activity relationship studies. The compound's balanced lipophilicity and electronic effects make it particularly versatile for medicinal chemistry optimization campaigns.